molecular formula Al2O3 B083418 2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane CAS No. 11092-32-3

2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane

Cat. No. B083418
CAS RN: 11092-32-3
M. Wt: 101.961 g/mol
InChI Key: TWNQGVIAIRXVLR-UHFFFAOYSA-N
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Description

2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane, also known as DABAL-Me3, is a versatile and efficient reducing agent widely used in organic synthesis. It is a white crystalline solid with a molecular weight of 222.13 g/mol and a melting point of 147-150°C. DABAL-Me3 is a derivative of aluminum, which is a common metal used in organic chemistry due to its unique properties.

Scientific Research Applications

Structural Analysis and Synthesis

  • The synthesis and structure of related compounds, like 1,3-bis[tris(trimethylsilyl)methyl]-2,4,5-triselena-1,3-digermabicyclo[1.1.1]pentane, have been studied, revealing short distances between key atoms and interactions observable via NMR and X-ray analysis (Andō, Watanabe, & Choi, 1995).

Chemical Reactivity and Transformations

  • Research has explored the reduction of [1.1.1]propellane to produce derivatives of 1,3-dilithiobicyclo[1.1.1]pentane, a process crucial for understanding the reactivity of related bicyclic structures (Bunz & Szeimies, 1990).
  • Studies on polynitrobicyclo[1.1.1]pentanes, related to the structure of interest, have been conducted to evaluate their potential as high energy density materials (HEDMs), particularly for defense applications (Ghule, Sarangapani, Jadhav, & Tewari, 2011).

Medicinal Chemistry and Drug Design

  • Bicyclo[1.1.1]pentanes, closely related to the compound of interest, have been increasingly used in medicinal chemistry due to their beneficial physicochemical properties and applications as functional group bioisosteres (Bauer et al., 2021).

Innovative Synthetic Methods

  • Aminoalkylation of [1.1.1]propellane, a process relevant to the synthesis of compounds like 2,4,5-trioxa-1,3-dialuminabicyclo[1.1.1]pentane, has been developed to synthesize 3-alkylbicyclo[1.1.1]pentan-1-amines, showcasing the potential for creating novel compounds (Hughes et al., 2019).

properties

IUPAC Name

2,4,5-trioxa-1,3-dialuminabicyclo[1.1.1]pentane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/2Al.3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TWNQGVIAIRXVLR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

O1[Al]2O[Al]1O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Al2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

101.961 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,4,5-Trioxa-1,3-dialuminabicyclo[1.1.1]pentane

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